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Compound of Interest

Compound Name: Hydnocarpic acid
CAS No.: 459-67-6
Cat. No.: B107828
Get Quote
. J

This technical guide provides a comprehensive overview of hydnocarpic acid, focusing on its
chemical properties, experimental protocols for its isolation and modification, and its proposed
mechanism of action against mycobacteria. The information is intended for researchers,
scientists, and professionals in the field of drug development.

Core Molecular Information

Hydnocarpic acid is a cyclopentenyl fatty acid, a class of compounds historically recognized
for their therapeutic properties, particularly in the treatment of leprosy.[1][2] It is a principal
constituent of chaulmoogra oil, derived from the seeds of plants in the Hydnocarpus genus.[3]

[4]

Table 1: Molecular Formula and Weight of Hydnocarpic Acid
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Parameter Value References
Molecular Formula C16H2802 [L15161718191
Molecular Weight 252.40 g/mol [1][5][6]
N C 76.14%, H 11.18%, O
Percent Composition [5]
12.68%

Physicochemical Properties

The physical and chemical characteristics of hydnocarpic acid are summarized below. These
properties are crucial for its handling, formulation, and analysis.

Table 2: Physicochemical Data for Hydnocarpic Acid

Property Value References

Melting Point 59-60 °C [6][10][11]

. . 187-189 °C at 1 Torr; 355.57
Boiling Point _ [10][11]
°C (rough estimate)

Density 0.9615 (rough estimate) [6][11]
Refractive Index 1.6000 (estimate) [6][11]
pKa 4.78 £ 0.10 (Predicted) [6][11]
Optical Rotation [a]D +68.3° (in chloroform) [8]
Appearance Colorless, glistening leaflets [8]

Sparingly soluble in usual
Solubility organic solvents; soluble in [8]

chloroform.

Experimental Protocols

Detailed methodologies for the isolation, characterization, and chemical modification of
hydnocarpic acid are essential for reproducible research.
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The following protocol is a modified silver ion column chromatography method for isolating
hydnocarpic acid from a mixture of fatty acids.[12]

o Preparation of Stationary Phase: Impregnate silica gel (35-70 mesh) with a 20% (m/m)
solution of silver nitrate (AgNO3). This is achieved by adding a 10% (m/v) aqueous solution
of AgNO:s to the silica gel.

o Activation: Activate the AgNOs-impregnated silica gel by heating in an oven at 105-110 °C for
3 hours.

o Column Packing: Pack a chromatography column with the activated stationary phase.

o Sample Loading: Dissolve 500 mg of the fatty acid mixture in a minimal amount of the mobile
phase and load it onto the column.

o Elution: Use a mobile phase consisting of a hexane:ethyl acetate:acetic acid mixture
(95:5:0.5, viviv). Protect the column from light during elution.

e Monitoring and Collection: Monitor the elution process using Gas Chromatography-Mass
Spectrometry (GC-MS). Combine fractions containing pure hydnocarpic acid.

The identity and purity of the isolated hydnocarpic acid can be confirmed using several
spectroscopic techniques.[12]

e Gas Chromatography-Mass Spectrometry (GC-MS): The mass spectrum should show a
molecular ion peak at m/z 252 [M]*. A base peak at m/z 67, characteristic of the
cyclopentenyl cation, and a fragment at m/z 235, corresponding to the loss of a hydroxyl
group from the molecular ion, are indicative of hydnocarpic acid's structure.[12]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: A multiplet around & 5.68 corresponds to the olefinic hydrogens of the
cyclopentene ring. A multiplet near & 2.60 is attributed to the hydrogen on the
diastereotopic carbon, and a signal around & 1.26 corresponds to the methylene
hydrogens of the carbon chain.[12]
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o 183C NMR: The chemical shifts in the 13C NMR spectrum should be consistent with the
carbon framework of hydnocarpic acid.[12]

o High-Resolution Mass Spectrometry (HRMS): Used to confirm the elemental composition
and exact mass of the molecular formula.[12]

This protocol describes a "click chemistry" approach to synthesize triazole derivatives of
hydnocarpic acid for further biological evaluation.[12]

o Propargylation of Hydnocarpic Acid: React hydnocarpic acid (1) to produce the
corresponding propargyl ester (alkyne 2).

o Synthesis of Azides: Prepare various organic azides (3a-3f) from their corresponding benzyl
bromides or alcohols.

o Click Reaction: React the alkyne (2) with the synthesized azides (3a-3f) to yield the 1,2,3-
triazole derivatives (4-9).

 Purification and Characterization: Purify the final products and characterize them using IR,
IH NMR, 8C NMR, and HRMS to confirm their structures. The tH NMR spectrum of the
products typically shows a characteristic singlet for the triazole ring proton near & 7.50.[12]

Visualized Workflows and Pathways

The following diagrams, rendered using the DOT language, illustrate a key experimental
workflow and a proposed biological pathway involving hydnocarpic acid.
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Synthesis Steps Intermediates & Products
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Caption: Synthesis workflow for 1,2,3-triazole derivatives of hydnocarpic acid.
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Caption: Proposed mechanism of hydnocarpic acid's antimycobacterial activity.
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Biological Activity and Mechanism of Action

Hydnocarpic acid has demonstrated inhibitory effects on the multiplication of various
mycobacterial species in vitro.[4] Research suggests that its mechanism of action may be
related to its structural analogy to biotin.[4] It is hypothesized that hydnocarpic acid may act
as an antagonist to biotin by either inhibiting its synthesis or blocking its coenzymatic functions,
which are vital for bacterial growth.[4] This inhibitory effect can be counteracted by the addition
of biotin to the culture medium.[4] Furthermore, computational studies have suggested that
hydnocarpic acid could be a potential inhibitor of protein kinase B (AKT1), a target in cancer
research, indicating a broader therapeutic potential that warrants further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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